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Compound of Interest

Compound Name: Cyclohexanemethanol-d11
Cat. No.: B15558428
Get Quote
\ J

The proper disposal of Cyclohexanemethanol-d11, a deuterated form of the combustible
liquid Cyclohexanemethanol, is a critical aspect of laboratory safety and environmental
responsibility. This guide provides drug development professionals, researchers, and scientists
with essential, step-by-step procedures for the safe handling and disposal of this compound,
ensuring compliance and minimizing risk.

Key Safety and Hazard Information

Cyclohexanemethanol-d11 should be handled with the same precautions as its non-
deuterated counterpart, Cyclohexanemethanol. The primary hazard is its combustibility. While
specific quantitative data for the deuterated compound is not readily available, the data for
Cyclohexanemethanol serves as a reliable reference.
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Property Value
1215077-50-1 (for Cyclohexanemethanol-d11)
CAS Number
[1]
Chemical Formula C7H3D110
Physical State Liquid

Appearance Clear, Colorless
Odor Alcohol-like
Boiling Point 181 °C/357.8 °F
Flash Point 71°C/159.8 °F

GHS Classification

Flammable liquids (Category 4)

Hazard Statement

H227: Combustible liquid[2]

Primary Hazard

Water-reactive, Corrosive

Experimental Protocol: Step-by-Step Disposal

Procedure

The disposal of Cyclohexanemethanol-d11 must adhere to local, state, and federal

regulations. The recommended procedure involves collection and disposal through a licensed

hazardous waste facility.

1. Personal Protective Equipment (PPE):

N

Always wear appropriate PPE, including chemical-resistant gloves (e.qg., nitrile), safety

goggles, and a lab coat, when handling Cyclohexanemethanol-d11.[3]

. Waste Collection:

Designate a specific, clearly labeled, and sealable container for liquid hazardous waste.

The container must be compatible with flammable liquids.
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e Do not mix Cyclohexanemethanol-d11 with other waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

3. Container Management:
o Keep the waste container tightly closed when not in use.
o Store the container in a cool, dry, and well-ventilated area designated for hazardous waste.

o Ensure the storage area is away from sources of ignition such as heat, sparks, and open
flames.[2][4]

4. Disposal:

» Arrange for the disposal of the Cyclohexanemethanol-d11 waste through an approved and
licensed hazardous waste disposal company.[3][2]

e Provide the disposal company with a complete and accurate description of the waste,
including its composition and hazards.

5. Spill Management:
 In the event of a spill, immediately remove all sources of ignition.
o Absorb the spill with an inert, non-combustible material such as sand or earth.

o Collect the absorbed material and contaminated surfaces into a suitable container for
disposal.

o Ventilate the area of the spill.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Cyclohexanemethanol-d11.
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(Start: Have Cyclohexanemethanol-d11 Waste)

:
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(End: Waste Disposed)
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Cyclohexanemethanol-d11 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15558428?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lgcstandards.com/AT/en/Cyclohexanemethanol-d11/p/TRC-C989117
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL06538~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2014:54:05~~Cyclohexanemethanol~~
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJwNWJpN3V0dzc5Njh2NzJ6NGt4bHkzNHdqeTYxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lNMjE3XzEwMC00OS0yX0N5Y2xvaGV4YW5lbWV0aGFub2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lNMjE3XzEwMC00OS0yX0N5Y2xvaGV4YW5lbWV0aGFub2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--73acf74a799a9299179307ee888aee59a9a39ae7/MetaSci_MSIM217_100-49-2_Cyclohexanemethanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC111341000&productDescription=CYCLOHEXYLMETHANOL+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15558428/docs#navigating-the-safe-disposal-of-cyclohexanemethanol-d11-a-procedural-guide
https://www.benchchem.com/product/b15558428/docs#navigating-the-safe-disposal-of-cyclohexanemethanol-d11-a-procedural-guide
https://www.benchchem.com/product/b15558428/docs#navigating-the-safe-disposal-of-cyclohexanemethanol-d11-a-procedural-guide
https://www.benchchem.com/product/b15558428/docs#navigating-the-safe-disposal-of-cyclohexanemethanol-d11-a-procedural-guide
https://www.benchchem.com/product/b15558428?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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